molecular formula C19H38O3Si B14403487 2-(1-Ethoxydecyl)-2-[(trimethylsilyl)oxy]cyclobutan-1-one CAS No. 88441-30-9

2-(1-Ethoxydecyl)-2-[(trimethylsilyl)oxy]cyclobutan-1-one

Cat. No.: B14403487
CAS No.: 88441-30-9
M. Wt: 342.6 g/mol
InChI Key: MVHTWRPZXSJQAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Ethoxydecyl)-2-[(trimethylsilyl)oxy]cyclobutan-1-one is a synthetically derived cyclobutanone featuring two distinct substituents at the 2-position: a long-chain ethoxydecyl group and a trimethylsilyloxy (TMSO) moiety. This compound’s four-membered cyclobutanone ring confers inherent ring strain, which may influence its reactivity compared to larger cyclic ketones.

Properties

CAS No.

88441-30-9

Molecular Formula

C19H38O3Si

Molecular Weight

342.6 g/mol

IUPAC Name

2-(1-ethoxydecyl)-2-trimethylsilyloxycyclobutan-1-one

InChI

InChI=1S/C19H38O3Si/c1-6-8-9-10-11-12-13-14-18(21-7-2)19(16-15-17(19)20)22-23(3,4)5/h18H,6-16H2,1-5H3

InChI Key

MVHTWRPZXSJQAE-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCC(C1(CCC1=O)O[Si](C)(C)C)OCC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

The compound is compared below with cyclohexenone derivatives listed in the Pesticide Chemicals Glossary (2001), which are established herbicides targeting acetyl-CoA carboxylase (ACCase) in grasses. Key structural and functional differences are highlighted:

Structural Differences

Compound Name Core Structure Substituents Key Functional Groups
2-(1-Ethoxydecyl)-2-[(TMSO)oxy]cyclobutan-1-one Cyclobutanone 1-Ethoxydecyl, TMSO Ketone, Ether, Silyl Ether
Cycloxydim Cyclohexenone 1-(Ethoxyimino)butyl, tetrahydro-2H-thiopyran-3-yl, hydroxy α,β-unsaturated ketone, Hydroxy
Sethoxydim Cyclohexenone 1-(Ethoxyimino)butyl, 2-(ethylthio)propyl, hydroxy α,β-unsaturated ketone, Thioether
Tralkoxydim Cyclohexenone 1-(Ethoxyimino)propyl, 2,4,6-trimethylphenyl, hydroxy α,β-unsaturated ketone, Aryl
  • Ring Size: The target compound’s cyclobutanone (4-membered) lacks the conjugated α,β-unsaturated ketone system present in cyclohexenones (6-membered), reducing electrophilicity and altering reaction pathways .
  • Substituents : Ethoxydecyl and TMSO groups differ markedly from the hydroxy, thioether, and aryl groups in herbicides, suggesting divergent solubility and bioactivity.

Functional and Application Differences

  • Herbicidal Activity: Cyclohexenone derivatives (e.g., sethoxydim) inhibit ACCase, disrupting fatty acid synthesis in grasses. The target compound’s lack of a conjugated enone system and hydroxy group likely precludes this mechanism .
  • Synthetic Utility: The TMSO group in the target compound may stabilize intermediates during multi-step syntheses, whereas cyclohexenones are optimized for herbicidal potency.

Research Findings and Data Gaps

  • Thermodynamic Stability: Cyclobutanone’s ring strain (~27 kcal/mol) increases reactivity compared to strain-free cyclohexenones, favoring ring-opening reactions under thermal or acidic conditions.
  • Data Limitations: No peer-reviewed studies directly analyze the target compound’s bioactivity or synthetic applications. Existing data rely on structural analogies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.